Cas no 68864-42-6 (Benzamide, N,N'-1,3-propanediylbis[2-amino-)
68864-42-6 structure
Product Name:Benzamide, N,N'-1,3-propanediylbis[2-amino-
CAS No:68864-42-6
MF:C17H20N4O2
MW:312.366303443909
CID:392506
PubChem ID:2806995
Update Time:2025-04-19
Benzamide, N,N'-1,3-propanediylbis[2-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-N-[3-[(2-aminobenzoyl)amino]propyl]benzamide
- ST51030143
- DTXSID40384533
- 68864-42-6
- HMS551N03
- CCG-51726
- Maybridge1_003633
- AKOS024382054
- SR-01000641010-1
- N,N'-(Propane-1,3-diyl)bis(2-aminobenzamide)
- SCHEMBL866062
- Benzamide, N,N'-1,3-propanediylbis[2-amino-
-
- Inchi: 1S/C17H20N4O2/c18-14-8-3-1-6-12(14)16(22)20-10-5-11-21-17(23)13-7-2-4-9-15(13)19/h1-4,6-9H,5,10-11,18-19H2,(H,20,22)(H,21,23)
- InChI Key: CDGVJBQIIDMDGM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1N)NCCCNC(C1C=CC=CC=1N)=O
Computed Properties
- Exact Mass: 312.1588
- Monoisotopic Mass: 312.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 110.24
Benzamide, N,N'-1,3-propanediylbis[2-amino- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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